KH7

• Molecular Formula: C17H15BrN4O2S
• Molecular Weight: 419.3 g/mol
• InChI: InChI=1S/C17H15BrN4O2S/c1-10(25-17-20-13-4-2-3-5-14(13)21-17)16(24)22-19-9-11-8-12(18)6-7-15(11)23/h2-10,23H,1H3,(H,20,21)(H,22,24)/b19-9+
• InChIKey: WILMXUAKQKGGCC-DJKKODMXSA-N

KH7 sAC Inhibitor Identity & Procurement

KH7 (CAS 330676-02-3) is a synthetic organic small-molecule inhibitor of soluble adenylyl cyclase (sAC, also known as ADCY10), the non-plasma membrane-bound isoform of mammalian adenylyl cyclase that produces the second messenger cAMP in response to bicarbonate and calcium [1]. With a molecular weight of 419.3 Da and the molecular formula C₁₇H₁₅BrN₄O₂S, KH7 is supplied as a powder at ≥98% purity (HPLC) and exhibits solubility in DMSO up to ~100 mM (41.93 mg/mL) . Unlike forskolin-responsive transmembrane adenylyl cyclases (tmACs; ADCY1–9), sAC is insensitive to G-protein regulation and forskolin, necessitating pharmacological tools that discriminate between the two cyclase families; KH7 has been systematically validated as a key component of the sAC/tmAC pharmacological discrimination toolkit [2].

1

Pharmacological discrimination of sAC- versus tmAC-dependent cAMP pools in intact cells

2

Bicarbonate- and calcium-regulated cAMP microdomain studies independent of forskolin response

3

Compatible with live-cell cAMP assays and purified-protein biochemical systems

• [1] IUPHAR/BPS Guide to Pharmacology. KH7 Ligand Page. GtoPdb Ligand ID: 10216. Accessed 2026. View Source
• [2] Bitterman JL, Ramos-Espiritu L, Diaz A, Levin LR, Buck J. Pharmacological Distinction between Soluble and Transmembrane Adenylyl Cyclases. J Pharmacol Exp Ther. 2013;347(3):589-598. doi:10.1124/jpet.113.208496 View Source

Why KH7 Substitution Fails

The class of soluble adenylyl cyclase inhibitors is functionally heterogeneous: compounds differ in their selectivity window against transmembrane adenylyl cyclases (tmACs), their mechanism of off-target mitochondrial ATP inhibition, and their concentration-dependent cellular toxicity thresholds [1]. For instance, KH7 remains inert toward tmACs at concentrations up to 300 µM, whereas catechol estrogen inhibitors (2-CE, 4-CE) exhibit known off-target activity against specific tmAC isoforms [1]. Furthermore, KH7, 2-OHE, and bithionol all compromise mitochondrial ATP production but via mechanistically distinct routes—KH7 acts as a classical uncoupler while 2-OHE suppresses mitochondrial respiration—meaning experimental outcomes can diverge depending on which inhibitor is selected for sAC blockade [2]. Substituting one sAC inhibitor for another without accounting for these compound-specific differences risks confounding interpretation of cAMP signaling studies, particularly in live-cell or tissue-based experimental systems where selectivity margins and metabolic side-effects directly influence data quality [3].

Selectivity sAC inhibitors differ in tmAC off-target profiles; catechol estrogens lack clean sAC/tmAC discrimination

Mechanism KH7 uncouples mitochondria while 2-OHE suppresses respiration—ATP depletion routes may diverge

Ceiling Membrane disruption thresholds vary; an inhibitor safe at 100 µM may not tolerate concentration escalation

• [1] Bitterman JL, Ramos-Espiritu L, Diaz A, Levin LR, Buck J. Pharmacological Distinction between Soluble and Transmembrane Adenylyl Cyclases. J Pharmacol Exp Ther. 2013;347(3):589-598. doi:10.1124/jpet.113.208496 View Source
• [2] Jakobsen E, Andersen JV, Christensen SK, Siamka O, Hertz L, Bak LK, Waagepetersen HS. The inhibitors of soluble adenylate cyclase 2-OHE, KH7, and bithionol compromise mitochondrial ATP production by distinct mechanisms. Biochem Pharmacol. 2018;155:92-101. doi:10.1016/j.bcp.2018.06.023 View Source
• [3] Baldini E, Odorisio T, Sorrenti S, et al. Effect of Soluble Adenylyl Cyclase (ADCY10) Inhibitors on the LH-Stimulated cAMP Synthesis in Mltc-1 Leydig Cell Line. Int J Mol Sci. 2021;22(9):4641. doi:10.3390/ijms22094641 View Source

KH7 Comparative Evidence Guide

sAC-tmAC Selectivity Window

KH7 is the only sAC inhibitor systematically validated in intact cells for complete inertness toward the family of transmembrane adenylyl cyclases (tmACs). In a head-to-head pharmacological profiling study, KH7 showed no significant effect on forskolin-stimulated cAMP accumulation in sAC-knockout mouse embryo fibroblasts (MEFs) expressing tmAC types I, III, IV, VI, VII, VIII, and IX, even at concentrations up to 300 µM [1]. By contrast, catechol estrogens 2-CE and 4-CE, while inhibiting purified sAC protein at low micromolar concentrations, exhibit known inhibitory activity against specific tmAC isoforms in vitro [1]. The P-site inhibitor ddAdo was confirmed as tmAC-selective (IC₅₀ = 8.5 ± 3.5 µM on tmACs) with no effect on sAC, establishing KH7 and ddAdo as an orthogonal pharmacological tool pair for discriminating sAC- versus tmAC-dependent cAMP pools [1].

sAC–tmAC Selectivity Window

Head-to-head

KH7: no effect on tmACs up to 300 µM in sAC-KO MEFs
ddAdo: tmAC IC₅₀ 8.5 µM, inert toward sAC
2-CE / 4-CE: retain off-target tmAC activity

Supports orthogonal sAC/tmAC tool pairing for cAMP pool attribution

Intact-cell cAMP assay with PDE inhibitor; reported selectivity window ≥11-fold

Evidence Dimension	sAC selectivity versus tmAC family in intact cells
Target Compound Data	KH7: no significant effect on tmAC-dependent cAMP accumulation in sAC KO MEFs at concentrations up to 300 µM; sAC IC₅₀ = 27 ± 6 µM in 4-4 cells
Comparator Or Baseline	ddAdo (tmAC-selective): IC₅₀ = 8.5 ± 3.5 µM on forskolin-stimulated HEK293 tmAC activity, no effect on sAC in 4-4 cells; 2-CE and 4-CE: inhibit purified sAC but retain off-target tmAC activity
Quantified Difference	KH7 selectivity window: ≥11-fold between sAC cellular IC₅₀ (~27 µM) and highest tested tmAC-inert concentration (300 µM); categorial difference versus 2-CE/4-CE which lack clean sAC/tmAC discrimination
Conditions	Intact 4-4 cells (sAC-overexpressing) and sAC-C1 knockout MEFs (tmAC-only); forskolin stimulation; cAMP accumulation assay with PDE inhibitor cocktail; Bitterman et al. 2013 JPET

Why This Matters

For researchers needing to attribute a cAMP phenotype specifically to sAC rather than tmACs, KH7 provides the widest validated selectivity window of any commercially available sAC inhibitor, enabling clean loss-of-function experiments without confounding tmAC inhibition.

• [1] Bitterman JL, Ramos-Espiritu L, Diaz A, Levin LR, Buck J. Pharmacological Distinction between Soluble and Transmembrane Adenylyl Cyclases. J Pharmacol Exp Ther. 2013;347(3):589-598. doi:10.1124/jpet.113.208496 View Source

cAMP Suppression Efficacy in MLTC-1 Cells

In a direct four-way head-to-head comparison of sAC inhibitors on LH-stimulated cAMP accumulation in MLTC-1 Leydig cells, KH7 at 100 µM achieved near-complete abolition of the cAMP response, whereas the allosteric sAC inhibitor LRE1 reduced cAMP by only 36% at the same concentration [1]. The IC₅₀ values determined from dose-response curves were: KH7 = 25.0 µM, LRE1 = 20.7 µM, 4-CE = 31.1 µM, and 2-CE = 35.2 µM [1]. Although LRE1 displays a slightly lower IC₅₀, its maximum efficacy (Emax) in this cellular system is substantially inferior to KH7, indicating that potency alone is an insufficient criterion for inhibitor selection [1].

cAMP Suppression in Leydig Cells

Head-to-head

KH7: near-complete cAMP abolition at 100 µM (IC₅₀ 25.0 µM)
LRE1: 36% reduction at 100 µM (IC₅₀ 20.7 µM)

Supports pathway-blockade completeness review for LH-stimulated models

MLTC-1 cells; luciferase reporter; reported Emax difference ~64 pp

Evidence Dimension	Maximum cAMP suppression efficacy in LH-stimulated MLTC-1 Leydig cells
Target Compound Data	KH7 IC₅₀ = 25.0 µM; at 100 µM, near-complete abolition of LH-stimulated cAMP accumulation (~100% inhibition of the stimulated response)
Comparator Or Baseline	LRE1 IC₅₀ = 20.7 µM; at 100 µM, only 36% reduction of LH-stimulated cAMP; 2-CE IC₅₀ = 35.2 µM, ~70% reduction at 100 µM; 4-CE IC₅₀ = 31.1 µM, ~80% reduction at 100 µM
Quantified Difference	At 100 µM, KH7 suppresses cAMP ~2.8-fold more completely than LRE1 (near-100% vs. 36% of stimulated response); KH7 Emax exceeds LRE1 Emax by ~64 percentage points despite LRE1 having a slightly lower IC₅₀ (20.7 vs. 25.0 µM)
Conditions	MLTC-1 Leydig cell line; 0.7 nM human LH stimulation; 1 h pretreatment with inhibitor; cAMP-dependent luciferase reporter; dose range 6.25–100 µM; Baldini et al. 2021 Int J Mol Sci

Why This Matters

For researchers studying LH/cAMP signaling in reproductive biology or steroidogenic cell models, KH7 delivers complete pathway blockade at achievable concentrations, whereas LRE1 leaves a substantial residual cAMP signal that may obscure sAC-dependent phenotypes.

• [1] Baldini E, Odorisio T, Sorrenti S, et al. Effect of Soluble Adenylyl Cyclase (ADCY10) Inhibitors on the LH-Stimulated cAMP Synthesis in Mltc-1 Leydig Cell Line. Int J Mol Sci. 2021;22(9):4641. doi:10.3390/ijms22094641 View Source

Mitochondrial ATP Inhibition: Uncoupling vs. Respiration

All three commonly used sAC inhibitors—KH7, 2-OHE, and bithionol—curb mitochondrial ATP production, but they do so via pharmacologically distinct mechanisms. Using mitochondria isolated from mouse brain, Jakobsen et al. (2018) demonstrated that KH7 and bithionol primarily inhibit ATP production by acting as classical uncouplers (dissipating the mitochondrial proton gradient), whereas 2-OHE inhibits ATP production by decreasing mitochondrial respiration (reducing oxygen consumption rate) [1]. This mechanistic distinction was corroborated in acute brain slice experiments, confirming that the divergent mitochondrial effects are not an artifact of isolated mitochondrial preparations [1]. The uncoupling mechanism of KH7 implies that ATP depletion can occur even when oxygen consumption remains normal or elevated, a pattern that must be accounted for when interpreting metabolic phenotypes in sAC inhibition studies [1].

Mitochondrial ATP Mechanism

Head-to-head

KH7: classical uncoupler—ATP ↓, O₂ consumption maintained
2-OHE: respiratory inhibitor—ATP ↓, O₂ consumption ↓

Mechanism-specific metabolic confounding requires compound-aware interpretation

Isolated mouse brain mitochondria; confirmed in acute brain slices

Evidence Dimension	Mechanism of mitochondrial ATP production inhibition in isolated mouse brain mitochondria
Target Compound Data	KH7: classical uncoupler—inhibits ATP production while maintaining or increasing oxygen consumption (proton gradient dissipation); also observed with bithionol
Comparator Or Baseline	2-OHE: inhibits ATP production primarily by decreasing mitochondrial respiration (reduced oxygen consumption rate); bithionol: classical uncoupler, similar to KH7
Quantified Difference	Qualitative mechanistic difference: KH7 (uncoupling) vs. 2-OHE (respiratory inhibition); both compounds significantly reduce ATP levels at 25 µM and above, but via divergent bioenergetic routes confirmed by simultaneous respiration and ATP measurements
Conditions	Mitochondria isolated from mouse brain; ATP production and oxygen consumption measured in parallel; acute brain slice validation; Jakobsen et al. 2018 Biochem Pharmacol

Why This Matters

For studies linking sAC to mitochondrial function or energy metabolism, the choice between KH7 and 2-OHE is not interchangeable: the specific mechanism of ATP inhibition (uncoupling vs. respiratory suppression) dictates which downstream metabolic readouts are confounded, directly influencing experimental design and data interpretation.

• [1] Jakobsen E, Andersen JV, Christensen SK, Siamka O, Hertz L, Bak LK, Waagepetersen HS. The inhibitors of soluble adenylate cyclase 2-OHE, KH7, and bithionol compromise mitochondrial ATP production by distinct mechanisms. Biochem Pharmacol. 2018;155:92-101. doi:10.1016/j.bcp.2018.06.023 View Source

Membrane Disruption Toxicity Profile

KH7 exhibits non-specific membrane disruption effects in cellular experiments at concentrations exceeding 50 µM, a liability documented across multiple independent vendor technical datasheets and corroborated by experimental findings [1]. In contrast, the allosteric sAC inhibitor LRE1 does not exhibit detectable cellular toxicity or ATP depletion at concentrations up to 100 µM [2]. In MLTC-1 cells, KH7 significantly decreased intracellular ATP levels starting at 25 µM, whereas LRE1 had no effect on ATP concentration at any tested concentration up to 100 µM [2]. This defines a practical working concentration ceiling of 50 µM for KH7 in live-cell experiments, above which observed effects may reflect membrane compromise rather than specific sAC inhibition .

Membrane Disruption Ceiling

Context-dependent

KH7 operational ceiling: ≤50 µM for specific sAC inhibition in live-cell experiments

Concentration ceiling constrains experimental design; ATP depletion overlaps IC₅₀ range

Supplier datasheets; corroborated in MLTC-1 ATP assays

Evidence Dimension	Concentration threshold for non-specific cellular toxicity
Target Compound Data	KH7: non-specific membrane disruption at >50 µM [1]; significant ATP depletion in MLTC-1 cells starting at 25 µM [2]
Comparator Or Baseline	LRE1: no membrane disruption and no effect on ATP levels in MLTC-1 cells up to 100 µM [2]; 2-CE: ATP depletion from 25 µM; 4-CE: ATP depletion only at ≥50 µM [2]
Quantified Difference	KH7 operational ceiling: ≤50 µM for specific sAC inhibition vs. LRE1 ceiling: ≥100 µM without detectable ATP depletion or membrane disruption; KH7 ATP-depleting concentration (≥25 µM) overlaps with its sAC-inhibitory IC₅₀ range (25–27 µM in cells), constraining the usable selectivity window
Conditions	MLTC-1 cells (1 h incubation, CellTiter-Glo 2.0 ATP assay); vendor-reported membrane disruption observations from Sigma-Aldrich and Cayman Chemical technical datasheets

Why This Matters

For procurement decisions in live-cell or tissue-based experimental programs, the 50 µM membrane disruption ceiling of KH7 must be factored into experimental design; researchers requiring inhibitor concentrations above 50 µM for robust sAC blockade in certain cell types should evaluate LRE1 as an alternative or employ KH7 exclusively within its validated concentration window.

• [1] Cayman Chemical / Bertin Bioreagent. KH7 Biochemical Datasheet. CAT N°: 13243. View Source
• [2] Baldini E, Odorisio T, Sorrenti S, et al. Effect of Soluble Adenylyl Cyclase (ADCY10) Inhibitors on the LH-Stimulated cAMP Synthesis in Mltc-1 Leydig Cell Line. Int J Mol Sci. 2021;22(9):4641. doi:10.3390/ijms22094641 View Source

Purified sAC Protein Inhibitory Potency

Against purified recombinant sACt protein assayed in its maximally activated state (Mn²⁺-ATP as substrate), KH7 inhibited sAC activity with an IC₅₀ of 2.7 ± 1.3 µM, and against physiologically stimulated sAC (Mg²⁺-ATP plus Ca²⁺/bicarbonate activators) with an IC₅₀ of 8.0 ± 1.1 µM [1]. In the same study, the non-selective AC inhibitor MDL-12,330a inhibited purified sAC with an IC₅₀ of ~240 µM, while SQ22,536, 9-CP, NKY80, and vidarabine were completely inert against sAC at concentrations up to 500 µM [1]. This positions KH7 as approximately 90-fold more potent than the nearest non-selective inhibitor with measurable sAC activity, and categorically distinct from the majority of commercial AC inhibitors which lack sAC activity entirely [1].

Purified sAC Inhibitory Potency

Head-to-head

KH7 IC₅₀
Mn²⁺-ATP: 2.7 ± 1.3 µM
Physiological: 8.0 ± 1.1 µM
vs. MDL-12,330a ~240 µM

Supports biochemical sAC target-validation assays with single-digit µM potency

Purified recombinant human sACt; non-competitive mechanism

Evidence Dimension	IC₅₀ against purified sACt protein (Mn²⁺-dependent and physiologically stimulated conditions)
Target Compound Data	KH7: IC₅₀ = 2.7 ± 1.3 µM (Mn²⁺-ATP); IC₅₀ = 8.0 ± 1.1 µM (Mg²⁺-ATP + Ca²⁺/HCO₃⁻)
Comparator Or Baseline	MDL-12,330a: IC₅₀ ~240 µM (Mn²⁺-ATP); ddATP: IC₅₀ ~138 µM; ddAdo: >100 µM; SQ22,536, 9-CP, NKY80, vidarabine: all inert up to 500 µM
Quantified Difference	KH7 is 89-fold more potent than MDL-12,330a (2.7 vs. 240 µM) and >185-fold more potent than the inert group (>500 µM). Non-competitive mechanism confirmed by similar potency under Mn²⁺ and physiological conditions (2.7 vs. 8.0 µM, ~3-fold shift)
Conditions	Purified recombinant human sACt protein; Mn²⁺-dependent assay with 2.5 mM ATP; physiological assay with Mg²⁺-ATP, 5 mM CaCl₂, 40 mM NaHCO₃; Bitterman et al. 2013 JPET

Why This Matters

KH7 is the only commercially available compound that combines single-digit micromolar potency against purified sAC with documented tmAC inertness; this makes it the reagent of choice for biochemical sAC assays and for validating sAC as the molecular target in complex biological samples.

• [1] Bitterman JL, Ramos-Espiritu L, Diaz A, Levin LR, Buck J. Pharmacological Distinction between Soluble and Transmembrane Adenylyl Cyclases. J Pharmacol Exp Ther. 2013;347(3):589-598. doi:10.1124/jpet.113.208496 View Source

KH7 Application Scenarios

sAC-tmAC cAMP Pool Discrimination

KH7, paired with the tmAC-selective inhibitor ddAdo, forms the only pharmacologically validated orthogonal tool kit for attributing cellular cAMP responses to specific cyclase families. KH7 at 25–50 µM selectively eliminates sAC-dependent cAMP accumulation without affecting tmAC-dependent pools, as demonstrated in sAC-overexpressing 4-4 cells (IC₅₀ = 27 ± 6 µM) versus sAC-knockout MEFs (no effect up to 300 µM) [1]. This application is critical for studies of bicarbonate- or calcium-regulated cAMP microdomains in epithelial cells, sperm, neurons, and cancer cells where both cyclase families coexist. Researchers should observe the 50 µM ceiling to avoid membrane disruption artifacts .

LH-Stimulated cAMP Abrogation in Leydig Cells

In MLTC-1 Leydig cells, KH7 at 100 µM achieves near-total suppression of LH-induced cAMP accumulation, substantially outperforming LRE1 (only 36% reduction at the same concentration) despite LRE1's marginally lower IC₅₀ (20.7 vs. 25.0 µM) [2]. For reproductive biology researchers investigating sAC-dependent steroidogenesis, KH7 provides the most complete pathway blockade among available sAC inhibitors, though the 100 µM concentration exceeds the membrane disruption ceiling and results should be interpreted with appropriate controls for non-specific effects [2].

Mitochondrial sAC ATP Inhibition Mechanism

For experiments investigating the intersection of sAC signaling and mitochondrial bioenergetics, KH7's classical uncoupling mechanism of ATP inhibition is mechanistically well-characterized and distinct from 2-OHE's respiratory suppression [3]. This defined mechanism enables researchers to predict and control for metabolic confounds: KH7 will dissipate the proton gradient while maintaining oxygen consumption, whereas 2-OHE reduces respiration. Selecting KH7 is appropriate when the experimental question requires a known uncoupling baseline or when respiratory chain inhibition (as with 2-OHE) would directly confound the primary readout [3].

sAC Target Validation in Complex Lysates

KH7's single-digit micromolar potency against purified sAC protein (IC₅₀ = 2.7 ± 1.3 µM under Mn²⁺-ATP; 8.0 ± 1.1 µM under physiological Ca²⁺/HCO₃⁻ stimulation) and its non-competitive mechanism make it the preferred inhibitor for biochemical target-validation experiments [1]. In whole-cell lysate assays, KH7 retains sAC inhibitory activity (IC₅₀ = 21 ± 7 µM in 4-4 lysates) while remaining inert toward the endogenous tmAC complement of HEK293 cells [1]. This application is essential when establishing that a novel cAMP-dependent phenotype is mediated specifically by sAC rather than by tmACs [1]. Note that KH7 is not active against sAC in the presence of detergents, so lysis buffer composition must be carefully controlled .

Application

Selection Property

Validation Focus

cAMP pool discrimination studies

Orthogonal sAC/tmAC pharmacological toolkit

Intact-cell selectivity window with ddAdo pairing

Reproductive biology cAMP signaling

Pathway-blockade completeness in steroidogenic models

Model-specific Emax and concentration-ceiling review

Mitochondrial sAC bioenergetics

Well-characterized uncoupling mechanism

Metabolic confound interpretation against respiratory inhibitors

Biochemical sAC target validation

Purified-protein potency with non-competitive kinetics

Lysate-activity retention and detergent-sensitivity review

• [1] Bitterman JL, Ramos-Espiritu L, Diaz A, Levin LR, Buck J. Pharmacological Distinction between Soluble and Transmembrane Adenylyl Cyclases. J Pharmacol Exp Ther. 2013;347(3):589-598. doi:10.1124/jpet.113.208496 View Source
• [2] Baldini E, Odorisio T, Sorrenti S, et al. Effect of Soluble Adenylyl Cyclase (ADCY10) Inhibitors on the LH-Stimulated cAMP Synthesis in Mltc-1 Leydig Cell Line. Int J Mol Sci. 2021;22(9):4641. doi:10.3390/ijms22094641 View Source
• [3] Jakobsen E, Andersen JV, Christensen SK, Siamka O, Hertz L, Bak LK, Waagepetersen HS. The inhibitors of soluble adenylate cyclase 2-OHE, KH7, and bithionol compromise mitochondrial ATP production by distinct mechanisms. Biochem Pharmacol. 2018;155:92-101. doi:10.1016/j.bcp.2018.06.023 View Source